Cas no 2138232-15-0 (4-methyl-5-(1,2-oxazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 4-methyl-5-(1,2-oxazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 2138232-15-0
• MF: C₆H₅ClN₄O₃S
• MW: 248.646898031235
• CID: 5944597
• PubChem ID: 165869834
• Update Time: 2025-06-26

4-methyl-5-(1,2-oxazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-(1,2-oxazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride
• 2138232-15-0
• EN300-782751

• Inchi： 1S/C6H5ClN4O3S/c1-11-5(4-2-8-14-3-4)9-10-6(11)15(7,12)13/h2-3H,1H3
• InChI Key： IMXULSUEHTVBQZ-UHFFFAOYSA-N
• SMILES： ClS(C1=NN=C(C2C=NOC=2)N1C)(=O)=O

Computed Properties

• Exact Mass: 247.9770889g/mol
• Monoisotopic Mass: 247.9770889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 99.3Ų

Additional information on 4-methyl-5-(1,2-oxazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

4-Methyl-5-(1,2-oxazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl Chloride: A Comprehensive Overview

The compound CAS No 2138232-15-0, also known as 4-methyl-5-(1,2-oxazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in organic synthesis. The structure of this molecule incorporates a triazole ring system, an oxazole substituent, and a sulfonyl chloride group, making it a unique combination of functional groups with distinct chemical properties.

The synthesis of 4-methyl-5-(1,2-oxazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride involves a series of carefully designed reactions that highlight the importance of functional group compatibility and reactivity. The triazole ring system is known for its stability and ability to participate in various types of chemical transformations, including cycloadditions and nucleophilic substitutions. The presence of the oxazole group further enhances the molecule's reactivity and selectivity in synthetic processes. Recent studies have demonstrated the utility of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the field of medicinal chemistry.

In terms of applications, 4-methyl-5-(1,2-oxazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride has shown promise in the development of novel pharmaceutical agents. Its sulfonyl chloride group makes it an excellent candidate for forming sulfonamides, which are commonly found in drug molecules due to their favorable pharmacokinetic properties. Additionally, the triazole ring system has been implicated in various biological activities, including anti-inflammatory and antitumor effects. Recent research has focused on optimizing the synthesis and characterization of this compound to better understand its potential therapeutic applications.

The structural features of this compound also make it a valuable tool in materials science. The combination of the triazole and oxazole rings provides a platform for designing advanced materials with tailored electronic and mechanical properties. For instance, studies have explored the use of this compound as a building block for constructing coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

From an environmental perspective, the synthesis and handling of 4-methyl-5-(1,2-oxazol-4-yli)-4H-i,i,i-triazole-S-sulfonyl chloride require careful consideration to minimize ecological impact. Researchers have developed greener synthetic routes that utilize eco-friendly solvents and catalysts to reduce waste generation. These advancements not only enhance the sustainability of chemical processes but also align with global efforts to promote environmentally responsible practices in industry.

In conclusion, CAS No 2138232-i5-i0, or 4-methyl-S-(i,z-oXaZoLi-yli)-iH-i,i,i-triazole-S-sulfonyl chloride, represents a multifaceted chemical entity with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing technological and therapeutic innovations.